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Compound of Interest

Compound Name: Cyclopentyl chloroformate

Cat. No.: B104702

CAS Number: 50715-28-1

This technical guide provides a comprehensive overview of Cyclopentyl chloroformate, a

significant chemical intermediate. It is intended for researchers, scientists, and professionals in

drug development and fine chemical synthesis. This document details its physicochemical
properties, synthesis protocols, applications, and safety information.

Physicochemical Properties

Cyclopentyl chloroformate is a colorless liquid known for its role as a versatile reagent in
organic synthesis.[1] Its key physical and chemical properties are summarized below.
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Property Value Source(s)
Molecular Formula CeHoCIO2 [2][3]
Molecular Weight 148.59 g/mol [2][3]
) 1.19 - 1.2 g/cm3
Density ) ] [21[41[5]
(Predicted/Relative)

65 °C @ 23 mmHg69.0-70.5
°C @ 25 Torr80 °C @ 75

Bolling Point mmHg173.3+7.0 °C @ 760 2RI
mmHg

Flash Point 66.7 °C [2][5]

Refractive Index 1.463 - 1.464 [2][5]

Vapor Pressure 1.27 - 1.3 mmHg @ 25°C [2][5]

Synthesis of Cyclopentyl Chloroformate

Cyclopentyl chloroformate is typically synthesized by reacting cyclopentanol with a phosgene
equivalent, such as triphosgene, in the presence of a base.[7][8] This reaction introduces the
reactive chloroformate group.

This protocol details a common laboratory-scale synthesis of Cyclopentyl chloroformate.

Materials:

Cyclopentanol (10.9 mL, 120 mmol)

Pyridine (10.7 mL, 132 mmol)

Triphosgene (11.87 g, 40.0 mmol)

Anhydrous ether (100 mL)

1.0 N HCI agqueous solution (110 mL)
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Brine (60 mL)

Anhydrous sodium sulfate

Procedure:

A solution of triphosgene in anhydrous ether is prepared in a reaction vessel and cooled to
-70 °C.[7]

A mixed solution of cyclopentanol and pyridine is added slowly and dropwise to the
triphosgene solution at -70 °C.[7]

The reaction mixture is stirred continuously for 1 hour at this temperature.[7]

The cooling bath is removed, and stirring is continued at room temperature for an additional
1.5 hours.[7]

The reaction is quenched by adding 1.0 N HCI aqueous solution for acidification.[7]

The organic phase is separated, washed with brine, and dried over anhydrous sodium
sulfate.[7]

The solvent is removed by distillation under reduced pressure to yield cyclopentyl
chloroformate.[7] A boiling point of 80 °C at 75 mmHg has been reported with an 80.7%
yield.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Cyclopentyl
Chloroformate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104702#cyclopentyl-chloroformate-cas-number-
50715-28-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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